Cas no 1784430-30-3 (2-Methoxy-3-methylisonicotinonitrile)
2-Methoxy-3-methylisonicotinonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with methoxy, methyl, and nitrile functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both electron-donating (methoxy, methyl) and electron-withdrawing (nitrile) groups enhances its reactivity, enabling selective functionalization for complex molecule construction. This compound exhibits stability under standard conditions, facilitating handling and storage. Its applications extend to medicinal chemistry, where it serves as a precursor for bioactive molecules, including potential kinase inhibitors. The nitrile group further allows for diverse transformations, such as hydrolysis or reduction, broadening its utility in synthetic routes.
1784430-30-3 structure
Product Name:2-Methoxy-3-methylisonicotinonitrile
CAS No:1784430-30-3
MF:C8H8N2O
MW:148.16192150116
CID:4904312
PubChem ID:84071143
Update Time:2025-06-19
2-Methoxy-3-methylisonicotinonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Methoxy-3-methylisonicotinonitrile
-
- Inchi: 1S/C8H8N2O/c1-6-7(5-9)3-4-10-8(6)11-2/h3-4H,1-2H3
- InChI Key: NQTZJBKDDBLYQN-UHFFFAOYSA-N
- SMILES: O(C)C1C(C)=C(C#N)C=CN=1
Computed Properties
- Exact Mass: 148.063662883g/mol
- Monoisotopic Mass: 148.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 45.9
2-Methoxy-3-methylisonicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029008044-250mg |
2-Methoxy-3-methylisonicotinonitrile |
1784430-30-3 | 95% | 250mg |
$970.20 | 2022-04-02 | |
| Alichem | A029008044-500mg |
2-Methoxy-3-methylisonicotinonitrile |
1784430-30-3 | 95% | 500mg |
$1,802.95 | 2022-04-02 | |
| Alichem | A029008044-1g |
2-Methoxy-3-methylisonicotinonitrile |
1784430-30-3 | 95% | 1g |
$2,895.00 | 2022-04-02 |
2-Methoxy-3-methylisonicotinonitrile Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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